Cas no 676318-17-5 (4-Methyl-3-(trifluoroacetamido)thiophene-2-carboxylic acid)

• Product Name: 4-Methyl-3-(trifluoroacetamido)thiophene-2-carboxylic acid
• CAS No: 676318-17-5
• MF: C₈H₆F₃NO₃S
• MW: 253.198351383209
• CID: 5839984
• PubChem ID: 5221386
• Update Time: 2025-06-08

4-Methyl-3-(trifluoroacetamido)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-4457952
• 4-methyl-3-(trifluoroacetamido)thiophene-2-carboxylic acid
• 676318-17-5
• SCHEMBL3715260
• 4-Methyl-3-(trifluoroacetamido)thiophene-2-carboxylic acid

• Inchi： 1S/C8H6F3NO3S/c1-3-2-16-5(6(13)14)4(3)12-7(15)8(9,10)11/h2H,1H3,(H,12,15)(H,13,14)
• InChI Key： XDWCXENRMWBCAC-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 253.00204871g/mol
• Monoisotopic Mass: 253.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.6Ų

Additional information on 4-Methyl-3-(trifluoroacetamido)thiophene-2-carboxylic acid

Introduction to 4-Methyl-3-(trifluoroacetamido)thiophene-2-carboxylic acid (CAS No. 676318-17-5)

4-Methyl-3-(trifluoroacetamido)thiophene-2-carboxylic acid, identified by the chemical compound code CAS No. 676318-17-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds that are widely studied for their diverse biological activities and potential applications in drug development. The presence of a trifluoroacetamide functional group and a carboxylic acid moiety in its molecular structure imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal applications.

The molecular structure of 4-Methyl-3-(trifluoroacetamido)thiophene-2-carboxylic acid consists of a thiophene ring substituted with a methyl group at the 4-position, an amide group linked at the 3-position, and a carboxylic acid group at the 2-position. The trifluoroacetamide moiety enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. This structural feature has been leveraged in various research studies to develop novel therapeutic agents with improved pharmacokinetic profiles.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Specifically, 4-Methyl-3-(trifluoroacetamido)thiophene-2-carboxylic acid has shown promise in preliminary studies as a potential scaffold for the development of new drugs targeting various diseases. The trifluoroacetamide group not only influences the physicochemical properties of the molecule but also serves as a site for further functionalization, allowing chemists to tailor its biological activity to specific therapeutic needs.

One of the most compelling aspects of 4-Methyl-3-(trifluoroacetamido)thiophene-2-carboxylic acid is its versatility in synthetic chemistry. The carboxylic acid group can be easily modified through esterification, amidation, or other reactions to produce derivatives with enhanced solubility or targeted biological effects. Additionally, the thiophene ring can serve as a platform for constructing more complex molecules through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic possibilities make CAS No. 676318-17-5 an attractive candidate for medicinal chemists seeking to develop novel therapeutics.

Recent research has highlighted the potential of thiophene derivatives in addressing unmet medical needs. For instance, studies have demonstrated that certain thiophene-based compounds can modulate enzyme activity and interfere with pathogenic mechanisms at the molecular level. The unique electronic properties of the thiophene ring, combined with the electron-withdrawing effect of the trifluoroacetamide group, allow these molecules to interact selectively with biological targets. This selectivity is crucial for developing drugs with high efficacy and low toxicity.

The pharmaceutical industry has been particularly interested in developing small-molecule inhibitors based on thiophene scaffolds due to their ability to penetrate biological membranes and reach intracellular targets. 4-Methyl-3-(trifluoroacetamido)thiophene-2-carboxylic acid fits well within this context, as its structural features are conducive to drug-like properties such as bioavailability and metabolic stability. Furthermore, its amide linkage provides a handle for further derivatization, enabling researchers to fine-tune its pharmacological profile.

In conclusion, 4-Methyl-3-(trifluoroacetamido)thiophene-2-carboxylic acid (CAS No. 676318-17-5) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an excellent candidate for further investigation into drug development. As research continues to uncover new applications for thiophene derivatives, compounds like this one are poised to play a significant role in addressing various therapeutic challenges.